Cas no 1071493-89-4 (1-(Trifluoromethylsulfonyl)indoline)

• Product Name: 1-(Trifluoromethylsulfonyl)indoline
• CAS No: 1071493-89-4
• MF: C₉H₈F₃NO₂S
• MW: 251.225531578064
• CID: 2872127
• Update Time: 2023-08-10

1-(Trifluoromethylsulfonyl)indoline Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethylsulfonyl)indoline
• N-triflyl indoline
• 1-(Trifluoromethylsulfonyl)-2,3-dihydro-1H-indole
• 1-(Trifluoromethylsulfonyl)indoline

• Inchi： 1S/C9H8F3NO2S/c10-9(11,12)16(14,15)13-6-5-7-3-1-2-4-8(7)13/h1-4H,5-6H2
• InChI Key： WCMUUBHZQUPMAN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8